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In the rapidly advancing field of photovoltaics, tandem solar cells have emerged as a promising

route to surpass the theoretical efficiency limits of single-junction devices. Among the various

materials being explored for the wide-bandgap top cell in these tandem architectures,

methylammonium bromide (MABr)-based perovskites have garnered significant attention.

This guide provides a comparative analysis of the performance of MABr-based tandem solar

cells against other leading tandem technologies, supported by experimental data and detailed

methodologies.

Performance Comparison of Tandem Solar Cell
Architectures
The performance of tandem solar cells is primarily evaluated by four key metrics: Power

Conversion Efficiency (PCE), Open-Circuit Voltage (Voc), Short-Circuit Current Density (Jsc),

and Fill Factor (FF). The following tables summarize the reported performance of MABr-based

tandem solar cells and compare them with all-perovskite, perovskite-silicon, and perovskite-

CIGS tandem devices.

Table 1: Performance of MABr-Based Tandem Solar Cells

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b8034568?utm_src=pdf-interest
https://www.benchchem.com/product/b8034568?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8034568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


MABr-
based
Composit
ion

Bottom
Cell

PCE (%) Voc (V)
Jsc
(mA/cm²)

FF (%)
Referenc
e

MAPbBr₃ MAPbI₃ 10.4 >2.2 - ~56 [1]

MAPbBr₃ Silicon - - - - [2]

(FAPbI₃)₀.₈

₅(MAPbBr₃

)₀.₁₅

- >18 - - - [3]

MAPbBr₃/

CsPbBr₃
- 6.53 - - - [2]

Note: Comprehensive performance data for complete MABr-based tandem cells is not always

fully reported in single sources. Some values are for the top cell or indicate a range.

Table 2: Comparative Performance of Alternative Tandem Solar Cell Technologies
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Tandem
Type

Top Cell
Compos
ition
(Typical
)

Bottom
Cell

PCE (%) Voc (V)
Jsc
(mA/cm²
)

FF (%)
Referen
ce

All-

Perovskit

e

Wide-

bandgap

perovskit

e

Narrow-

bandgap

perovskit

e

29.1 2.21 - - [4]

Perovskit

e-Silicon

Wide-

bandgap

perovskit

e

c-Si 32.5 2.0 - - [5]

Perovskit

e-CIGS

Wide-

bandgap

perovskit

e

CIGS 24.6 - - - [6][7]

Perovskit

e-CIGS

Wide-

bandgap

perovskit

e

CIGS 24.2 1.77 18.8 71.2 [8]

Experimental Protocols
Detailed experimental protocols are crucial for the replication and advancement of research

findings. Below are summaries of typical fabrication and characterization procedures for MABr-

based perovskite top cells and the subsequent tandem device characterization.

Fabrication of MABr-Based Perovskite Top Cell (Spin-
Coating Method)

Substrate Preparation: Fluorine-doped tin oxide (FTO) coated glass substrates are

sequentially cleaned in ultrasonic baths of deionized water, acetone, and isopropanol.
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Electron Transport Layer (ETL) Deposition: A compact layer of TiO₂ is often deposited on the

FTO substrate by spin-coating a precursor solution followed by annealing at high

temperatures (e.g., 500°C). A mesoporous TiO₂ layer can then be added on top.

MABr Perovskite Precursor Solution Preparation: A precursor solution is prepared by

dissolving MABr and a lead halide (e.g., PbBr₂) in a solvent like dimethylformamide (DMF) or

a mixture of DMF and dimethyl sulfoxide (DMSO).[9]

Perovskite Film Deposition: The MABr precursor solution is spin-coated onto the ETL-coated

substrate. An anti-solvent, such as toluene or chlorobenzene, is often dripped onto the

spinning substrate to induce rapid crystallization and form a uniform perovskite film.[10][11]

Annealing: The perovskite film is then annealed at a specific temperature (e.g., 100-150°C)

to improve crystallinity and remove residual solvent.[12]

Hole Transport Layer (HTL) Deposition: A solution of a hole-transporting material, such as

Spiro-OMeTAD, is spin-coated on top of the perovskite layer.

Top Electrode Deposition: A conductive top electrode, typically gold (Au) or silver (Ag), is

deposited by thermal evaporation to complete the top cell.

Characterization of Tandem Solar Cells
Current-Voltage (J-V) Measurement: The J-V characteristics of the tandem solar cell are

measured under simulated AM1.5G illumination (100 mW/cm²) using a solar simulator.[5]

Key parameters such as PCE, Voc, Jsc, and FF are extracted from the J-V curve. For

tandem cells, it is crucial to ensure that the illumination spectrum is correctly calibrated to

avoid current mismatch between the sub-cells, which can lead to inaccurate efficiency

measurements.[13]

External Quantum Efficiency (EQE) Measurement: EQE, also known as Incident Photon-to-

Current Efficiency (IPCE), measures the ratio of charge carriers collected by the solar cell to

the number of incident photons of a given energy. For tandem cells, the EQE of each sub-

cell is measured independently by using appropriate bias light to saturate the other sub-cell.

[5] This allows for the determination of the spectral response of each junction and helps in

identifying current-limiting factors.[13][14]
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Visualizing the Process: Diagrams
To better understand the fundamental processes within a tandem solar cell, the following

diagrams illustrate the device architecture and the charge transfer mechanism.
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Figure 1: A generalized architecture of a monolithic two-terminal tandem solar cell.
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Figure 2: Simplified charge carrier generation and transport pathways in a tandem solar cell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.semanticscholar.org/paper/Perovskite-CIGS-materials-based-tandem-solar-cell-Kumar-Saurabh/a0f34a5ed04977e6705b0e7a9cc33663176f5e68
https://www.semanticscholar.org/paper/Perovskite-CIGS-materials-based-tandem-solar-cell-Kumar-Saurabh/a0f34a5ed04977e6705b0e7a9cc33663176f5e68
https://pubs.acs.org/doi/suppl/10.1021/acsenergylett.2c01358/suppl_file/nz2c01358_si_001.pdf
https://www.electronicsonline.net.au/content/power/news/new-efficiency-benchmark-for-cigs-perovskite-tandem-solar-cell-1549663858
https://www.electronicsonline.net.au/content/power/news/new-efficiency-benchmark-for-cigs-perovskite-tandem-solar-cell-1549663858
https://www.azom.com/news.aspx?newsID=64196
https://pubs.acs.org/doi/10.1021/acsenergylett.2c00274
https://www.rsc.org/suppdata/c8/cc/c8cc07298a/c8cc07298a1.pdf
https://www.researchgate.net/figure/Schematic-diagram-illustrating-the-2T-monolithic-all-perovskite-tandem-structure-a-a_fig5_346008401
https://www.researchgate.net/figure/a-Scheme-illustrating-fabrication-of-perovskite-films-SEM-images-of-MAPbBr3-films_fig1_357306895
https://www.mdpi.com/2079-6412/11/10/1184
https://wavelabs.de/wp-content/uploads/WAVELABS_White-Paper_Perovskite.pdf
https://www.researchgate.net/publication/261111472_Fast_Characterization_of_Tandem_Solar_Cells
https://www.benchchem.com/product/b8034568#benchmarking-the-performance-of-mabr-based-tandem-solar-cells
https://www.benchchem.com/product/b8034568#benchmarking-the-performance-of-mabr-based-tandem-solar-cells
https://www.benchchem.com/product/b8034568#benchmarking-the-performance-of-mabr-based-tandem-solar-cells
https://www.benchchem.com/product/b8034568#benchmarking-the-performance-of-mabr-based-tandem-solar-cells
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8034568?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8034568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8034568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

